For the purposes of fitting the characteristics of the Magnesium sulfide (MgS) and, Magnesium selenide (MgSe) semiconductors in Spintronic applications, a theoretical ab-initio investigation of Transition metals (TM=Ti, V, Cr, Mn, Co, Ni) substitution is performed. The equilibrium properties have been studied in the zinc-blende phase of MgS and MgSe. The effects of temperature and pressure on the structural, electronic, thermodynamic, and magnetic properties of our systems are explored as well. It is found that the introduction of the TMs in MgS and MgSe brings out a half-metallic ferromagnetic behavior with 100% polarization around Fermi level in Ti, V, Cr, Co and Ni cases, contrary to the Mn case where the half-metallic feature does not appear. The double exchange mechanism was the mechanism responsible for magnetism in these systems. Finally, the high Curie Temperate (Tc) of the ferromagnetic systems reveals that Ti, Cr and V substitutions could play a significant role in spintronic applications.

The percolative (YCrO3)1 - x – (CoFe1.6Cr0.4O4)x (x = 0.3, 0.5, 0.7, 1.0), ceramic composite belongs to a family of materials that exhibit colossal dielectric permittivity. Our fundamental interests lie in the investigation of the conduction mechanism of the composite from both microscopic and macroscopic perspectives. Here, all three ceramic composites have been chosen for a comparative study containing CFCO above fc, near fc, and below fc. The electrical conductivity of the composite follows Mott’s variable range-hopping model in the temperature range of 300 – 500 K, indicating domination of this model in conduction of localized polarons in the electrical behaviour. Parameters, including the dc conductivity, hopping, most probable hopping range, the activation energies involved in the said model, the density of localized states at the Fermi level, and relaxation were obtained and analyzed. Scaling behaviors of conductivity and imaginary part of complex impedance were investigated, showing a temperature-independent distribution of relaxation times. By looking at the impedance data at a variety of temperatures, semiconducting behaviour is demonstrated, which has been modelled by an equivalent circuit model that incorporates grain and grain boundary responses. The ferroelectric nature of the samples resembled lossy characteristics due to the presence of the CFCO phase. The correlation between conductivity and colossal apparent permittivity helps in better understand the conduction mechanism in ceramic composites comprising semiconducting and insulating phases.

This study intends to create and analyze electrospun nanofibrous mats of GdFeO3 doped PbTiO3 i.e Pb0.8Gd0.2Ti0.8Fe0.2O3 (GF-PT) using sol gel method. The polyvinylpyrrolidone PVP/GF-PT material was attempted to generate a highly viscous sol that is used to transform into nanofibers utilizing various parameters. The crystallographic parameters were estimated using X-ray diffraction (XRD) patterns, which supported single phase tetragonal structure. Also, Scherer equation was used to calculate the typical nanocrystallite size of the manufactured nanofibrous mats, and the result was 15.92 nm. The morphological investigations showed that a variety of factors, such as applied voltage, flow rate, and needle-collector distance, had a significant impact on the average diameter of nanofibrous mats. The nanofibers displayed ferromagnetic behavior and exhibited residual magnetism of approximately 0.0257 emu/g. The created nanofibers exhibit significant magneto-electric (ME) coupling characteristics having the highest magneto-dielectric response (MDR) at 1.2 T of about −38.62 % and the calculated magneto- dielectric coefficient value is −275.05 emu2/g2.

This work deals with the effect that aluminum deposited on the strontium hexaferrite has on the magnetic and remanence properties. The aluminum was deposited using magnetron sputtering and the deposit thickness was varied through two deposition times. The presence of the aluminum was corroborated by X-ray diffraction and scanning electron microscopy. The magnetic characterization showed an increment in remanence squareness (Mr/Ms), while the maximum energy product (BHmax) exhibited a large increment regarding the hexaferrite without aluminum. Isothermal remanent magnetization (IRM) and direct current demagnetization (DCD) curves were measured for two samples with different amounts of deposited aluminum and for the strontium hexaferrite without aluminum. The Henkel plots and δM curves were discussed in the Stoner-Wohlfarth framework. Results show a diminishing of demagnetizing-like interactions as the deposited aluminum increases on the hexaferrite surface. This behavior suggests that aluminum promotes the emergence of a type of exchange interaction with a magnetizing effect.

NiO act as an efficient photocatalyst, and an appropriate design is necessary to support simultaneous highest photon absorption and lower charge carrier recombination. In this study, V/Cu were co-doped in NiO nanoparticles and then coupled with fullerene (C60). X-ray diffraction and FTIR spectroscopy are used to investigate the structural variations. Further characterization tools were used to disclose the origin of surface imperfections inside the nanostructures, including Raman, UV, and PL spectroscopy. XPS was employed to examine the chemical composition of Ni, Cu, V, and C. EDX confirmed the elements in NiVCuO/C60 composition. These imperfections decrease the charge carrier recombination and improve photocatalytic degradation (∼99.8%) of RhB dye, with a rate constant ∼0.042 min−1 under sunlight exposure. In addition, NiCuVO/C60 has degradation efficiency of 99.5, 98.6, and 75% towards SO, MB, and CR dyes, respectively. The fabricated NiVCuO/C60 nanocomposite achieved the high degradation required for practical application.

In this paper, the full factorial design of the experiment was used to optimize the structural, microstructural, and magnetic properties of the cobalt ferrite nanoparticles, which were synthesized using sol–gel method in the simultaneous presence of agarose and apple cider vinegar. The analysis of variance showed that both agarose and apple cider vinegar are statistical significance but there was no significant interaction between these two factors. The X-ray diffraction confirmed the formation of high purity CoFe2O4 nanoparticles after calcination at 800 ℃. Also, the Rietveld refinement results showed a decrease in average crystallite size from 36.8 to 17.4 nm by adding these additives. The results obtained from the main effect plot revealed that simultaneous adding 1.5 g of agarose and 5 ml of apple cider vinegar leads to the optimal conditions, so that its coercivity and magnetization saturation were equal to 1110.3 Oe and 71.8 emu/g, respectively.

Highly fluorescent ZnS-encapsulated flexible nanocellulose synthesised by a two-step hydrothermal route has been reported. The structural studies revealed the hexagonal wurtzite (WZ) ZnS encapsulation in the flexible nanocellulose. Bright ring spot pattern in the selected area electron diffraction observed in the nanocomposite. The crystal size of ZnS5, ZnS10 and ZnS20 agrees with the TEM analysis. The positive slope for samples ZnS5 & ZnS20 and the negative slope for ZnS10 imply the presence of tensile strain and compressive strain, respectively, attributed to lattice distortion. Depending on the density of free sites or defects on the surface of the particles and crystallinity, the luminescence is higher for the ZnS10 and reduced for the other nanocomposites. The maximum UV absorption (290–310 nm) corresponds to the quantum confinement effect of semiconductor NPs and is extremely photoactive in the UV region.

The biggest challenge around the world is water contamination by heavy metal ions. The detrimental effects of heavy metals on humans as well as on aquatic ecosystems are of great concern. In this regard, membrane technology is playing its role in the separation of these non-biodegradable heavy metal ions from the waste water, though improvement in the technology is still the need of time. The present work deals with the novel strategy of developing PVDF/rGO nanocomposite membrane with the inclusion of IL via phase inversion method to remove heavy metal ions. Inclusion of rGO and IL as filler into the PVDF hydrophobic matrix improved the antifouling characteristics and solvent contents of the hybrid ionogel membranes. In addition, the decrease in the contact angle from 90° (Pure PVDF) to 46° (PVDF/IL/rGO) was observed pointing towards the hydrophilic nature of the resulting membranes. Among various compositions, 0.5 w/v % rGO demonstrated maximum efficiency by removing up to 90% of various divalent cations including Cu2+, Cd2+, Zn2+, and Mn2+.The flux recovery ratio was observed to be 94% after testing the membrane several times. Up to 70% removal of As3+ from the same membrane is a hope to design a membrane with improved efficiency for removing As3+.

We herein report a simple method for preparing luminescent and highly toughened transparent epoxy/copper indium sulfide-zinc sulfide (CIS-ZnS) nanocomposite for coating applications. Briefly, fluorescent organically soluble dodecanethiol-capped CIS-ZnS core–shell quantum dots (QDs) was prepared via a solvothermal method. The as-synthesized QDs were small, spherical and highly crystalline, with an average particle diameter of 2.7 nm and improved photoluminescence quantum yields. The QDs were then dispersed in an epoxy matrix to produce a luminescent, transparent, and toughened nanocomposite with excellent mechanical properties: 5348.45 ± 58 J/m2 impact strength value (90 % better than epoxy system only), 34.6 ± 2.8 MPa tensile strength and 6.55 ± 0.31% elongation at break value (significant increment compared to the neat epoxy system). The proposed method is facile and efficient in preparing luminescent, transparent and toughened surface coating materials, which could be used for various physical and automobile applications.

Since the tendency for zinc nanostructure (Zn NS) in various sciences increase, the present study was planned to synthesize Zn NS by green and chemical methods. For the first time we report the synthesis of Zn NS using Punic granatum L. and Citrus aurantifolia (christm.) swingle pomace extracts (PEs). The Zn NSs were confirmed and characterized by different analysis methods such as UV–Vis, DLS, FT-IR, XRD, SAED, TEM and SEM. A wurtzite crystalline with hexagonal structure and nearly rod shaped for synthesized Zn NS with green and chemical methods, respectively, were found. Besides the antioxidante activity of Zn NSs was considered. The results showed that the PEs are good applicant for the synthesis of Zn NSs and have better properties compared to chemical method. The Zn NSs were found to be very strong to inhibit DPPH free radicals.